![molecular formula C12H17NO3 B1465640 3-[3-(hydroxymethyl)phenoxy]-N,N-dimethylpropanamide CAS No. 1184524-96-6](/img/structure/B1465640.png)
3-[3-(hydroxymethyl)phenoxy]-N,N-dimethylpropanamide
Overview
Description
3-[3-(hydroxymethyl)phenoxy]-N,N-dimethylpropanamide, also known as 3-HMPA, is a small molecule that belongs to the family of phenoxyacetamides. It is an important synthetic intermediate in the synthesis of certain pharmaceuticals, and has been studied extensively for its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 3-[3-(hydroxymethyl)phenoxy]-N,N-dimethylpropanamide is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in inflammation. It is also thought to interfere with the activity of certain proteins involved in cell division and apoptosis.
Biochemical and Physiological Effects
3-[3-(hydroxymethyl)phenoxy]-N,N-dimethylpropanamide has been shown to possess anti-inflammatory, anti-bacterial, and anti-fungal properties. In addition, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in inflammation. It has also been shown to interfere with the activity of certain proteins involved in cell division and apoptosis.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-[3-(hydroxymethyl)phenoxy]-N,N-dimethylpropanamide in laboratory experiments is its availability and low cost. In addition, its small size makes it easy to handle and store. However, it is important to note that 3-[3-(hydroxymethyl)phenoxy]-N,N-dimethylpropanamide is a highly flammable compound, and should be handled with caution.
Future Directions
The potential future directions for 3-[3-(hydroxymethyl)phenoxy]-N,N-dimethylpropanamide include further study of its structure-activity relationships, as well as its potential therapeutic applications. In addition, further research could be conducted to explore its potential use in the synthesis of other pharmaceuticals, such as antibiotics and anti-cancer drugs. Finally, research could be conducted to further understand the mechanism of action of 3-[3-(hydroxymethyl)phenoxy]-N,N-dimethylpropanamide and its biochemical and physiological effects.
Scientific Research Applications
3-[3-(hydroxymethyl)phenoxy]-N,N-dimethylpropanamide has been studied extensively for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-bacterial, and anti-fungal properties. In addition, it has been used as a model compound for studying the structure-activity relationships of other phenoxyacetamides. It has also been used in the synthesis of other pharmaceuticals, such as antibiotics and anti-cancer drugs.
properties
IUPAC Name |
3-[3-(hydroxymethyl)phenoxy]-N,N-dimethylpropanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO3/c1-13(2)12(15)6-7-16-11-5-3-4-10(8-11)9-14/h3-5,8,14H,6-7,9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQVVQQAMSMISSY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CCOC1=CC=CC(=C1)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[3-(hydroxymethyl)phenoxy]-N,N-dimethylpropanamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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